Cas no 1221133-66-9 (3-methyl-4-[4-(trifluoromethyl)phenyl]-1H-pyrazol-5-amine)

• Product Name: 3-methyl-4-[4-(trifluoromethyl)phenyl]-1H-pyrazol-5-amine
• CAS No: 1221133-66-9
• MF: C₁₁H₁₀F₃N₃
• MW: 241.21241235733
• MDL: MFCD16652825
• CID: 4537847
• PubChem ID: 45496352
• Update Time: 2025-06-18

3-methyl-4-[4-(trifluoromethyl)phenyl]-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-3-amine, 5-methyl-4-[4-(trifluoromethyl)phenyl]-
• 3-methyl-4-[4-(trifluoromethyl)phenyl]-1H-pyrazol-5-amine
• 1221133-66-9
• EN300-236937
• F2130-0221
• 5-Methyl-4-(4-(trifluoromethyl)phenyl)-1,2-dihydro-3h-pyrazol-3-imine
• AKOS015956355
• CS-0279795
• SCHEMBL10275234
• 5-methyl-4-[4-(trifluoromethyl)phenyl]-1H-pyrazol-3-amine

• MDL： MFCD16652825
• Inchi： 1S/C11H10F3N3/c1-6-9(10(15)17-16-6)7-2-4-8(5-3-7)11(12,13)14/h2-5H,1H3,(H3,15,16,17)
• InChI Key： QSCFARQGPFPLJV-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1C(N)=NNC=1C)(F)F

Computed Properties

• Exact Mass: 241.08268182Da
• Monoisotopic Mass: 241.08268182Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54.7Ų

Additional information on 3-methyl-4-[4-(trifluoromethyl)phenyl]-1H-pyrazol-5-amine

Introduction to 3-methyl-4-[4-(trifluoromethyl)phenyl]-1H-pyrazol-5-amine (CAS No. 1221133-66-9)

3-methyl-4-[4-(trifluoromethyl)phenyl]-1H-pyrazol-5-amine, also known by its CAS number 1221133-66-9, is a synthetic organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and antipyretic properties.

The molecular structure of 3-methyl-4-[4-(trifluoromethyl)phenyl]-1H-pyrazol-5-amine is characterized by a pyrazole ring substituted with a methyl group at the 3-position and a 4-(trifluoromethyl)phenyl group at the 4-position. The presence of the trifluoromethyl group imparts unique chemical and biological properties to the molecule, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of 3-methyl-4-[4-(trifluoromethyl)phenyl]-1H-pyrazol-5-amine in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound effectively inhibits cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases such as arthritis.

In addition to its anti-inflammatory properties, 3-methyl-4-[4-(trifluoromethyl)phenyl]-1H-pyrazol-5-amine has also demonstrated promising antitumor activity. A study conducted by a team of researchers at the National Cancer Institute found that this compound exhibits selective cytotoxicity against various cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action appears to involve the modulation of cell cycle progression and induction of apoptosis.

The pharmacokinetic profile of 3-methyl-4-[4-(trifluoromethyl)phenyl]-1H-pyrazol-5-amine has been extensively studied to evaluate its suitability as a therapeutic agent. Preclinical data indicate that this compound has favorable oral bioavailability and a reasonable half-life, which are crucial parameters for drug development. Furthermore, it has been shown to exhibit low toxicity in animal models, suggesting a favorable safety profile.

Clinical trials are currently underway to further investigate the safety and efficacy of 3-methyl-4-[4-(trifluoromethyl)phenyl]-1H-pyrazol-5-amine. Early phase I trials have demonstrated that the compound is well-tolerated by human subjects at various dose levels, with no significant adverse effects reported. These findings have paved the way for more advanced clinical trials to assess its therapeutic potential in specific disease indications.

In conclusion, 3-methyl-4-[4-(trifluoromethyl)phenyl]-1H-pyrazol-5-amine (CAS No. 1221133-66-9) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic benefits, this compound holds significant promise for improving patient outcomes in various medical conditions.